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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of isopentyl formate, a key ester in the

flavor, fragrance, and pharmaceutical industries. This document outlines its chemical identity,

physicochemical properties, synthesis protocols, and safety information, tailored for a scientific

audience.

Chemical Identification
Isopentyl formate is an organic compound, specifically an ester, formed from the

condensation of isopentyl alcohol and formic acid.[1][2] It is also commonly known by several

synonyms.
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Identifier Value

IUPAC Name 3-Methylbutyl formate[2]

Synonyms

Isopentyl formate, Isoamyl formate, Isopentyl

methanoate, Formic acid, 3-methylbutyl ester[1]

[2][3]

CAS Number 110-45-2[2][4]

Chemical Formula C₆H₁₂O₂[2][4]

Molecular Weight 116.16 g/mol [2][4]

SMILES CC(C)CCOC=O[2]

InChI Key XKYICAQFSCFURC-UHFFFAOYSA-N[2][3]

Physicochemical Properties
Isopentyl formate is a colorless liquid recognized by its characteristic fruity aroma, often

described as reminiscent of plum or blackcurrant.[2][4][5] It is found naturally in fruits like

apples and strawberries, as well as in products like rum and wine.[4][6]
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Property Value Source(s)

Appearance
Colorless, oily, transparent

liquid
[2][4]

Odor Fruity, plum, blackcurrant [2][4][5]

Density 0.859 - 0.889 g/mL at 25 °C [2][4][5]

Melting Point -93.5 °C [2]

Boiling Point 123 - 124 °C [2][4][5]

Flash Point 27 °C (80.6 °F) [7]

Vapor Pressure
9.97 mmHg at 20 °C; 13.4

mmHg at 25 °C
[2]

Refractive Index (n²⁰/D) 1.396 - 1.400 [2][4]

Solubility

Soluble in ethanol, ether,

propylene glycol, and most

fixed oils. Insoluble in glycerol.

Slightly soluble in water (3.5

g/L at 25 °C).

[1][2][4][8]

Synthesis of Isopentyl Formate
The primary method for synthesizing isopentyl formate is the Fisher esterification of isopentyl

alcohol with formic acid, using a strong acid as a catalyst.[6][9]

Experimental Protocol: Fisher Esterification

This protocol is a standard laboratory procedure for the synthesis of isopentyl formate.

Materials:

Isopentyl alcohol (3-methyl-1-butanol)

Formic acid (88% or higher)
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Concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃) solution (5% aqueous)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Benzene or other suitable solvent for azeotropic removal of water

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 1.0 mole of isopentyl alcohol and 1.2

moles of formic acid. To facilitate the removal of water produced during the reaction, add a

suitable solvent like benzene (approx. 100 mL).[6]

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid

(e.g., 0.015 moles) to the mixture while swirling.[6] The addition is exothermic and should be

done with caution.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction is driven to completion by removing water, which can be achieved using

a Dean-Stark apparatus if available. Continue reflux until no more water is collected.[6]

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.
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Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acidic catalyst and any unreacted formic acid), and again with water. Vent

the separatory funnel frequently as carbon dioxide gas will be generated during the

bicarbonate wash.

Separate the organic layer.

Drying: Dry the crude isopentyl formate over an anhydrous drying agent such as sodium

sulfate or magnesium sulfate.

Purification: Decant or filter the dried liquid into a clean, dry round-bottom flask. Purify the

isopentyl formate by fractional distillation. Collect the fraction that distills at 123-124 °C.[2]

[4]

Synthesis Workflow Diagram:
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Caption: Fisher Esterification workflow for Isopentyl Formate synthesis.
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Applications in Research and Development
Isopentyl formate's primary applications stem from its distinct organoleptic properties.

Flavor and Fragrance Industry: It is extensively used as a flavoring agent in food products to

impart fruity notes such as apple, banana, and plum.[5][6][10] It is also a component in

cosmetic and perfume formulations.[10][11]

Organic Synthesis: It serves as a precursor or intermediate in the synthesis of other organic

compounds.[1][10]

Solvent: Due to its ester functionality, it can be used as a solvent for certain resins and

cellulose esters.[6]

Biofuel Research: Esters like isopentyl formate are being investigated for their potential as

biofuels, representing a renewable energy source.[1]

Safety and Handling
Isopentyl formate is a flammable liquid and requires appropriate safety precautions during

handling and storage.
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Hazard Category Description Source(s)

GHS Pictograms
GHS02 (Flammable), GHS07

(Exclamation Mark)
[2][7]

Signal Word Danger / Warning [2][7][12]

Hazard Statements

H225/H226: Highly

flammable/Flammable liquid

and vaporH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][7][12]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames.P280:

Wear protective gloves/eye

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][12]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.[13]

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves, and adequate

ventilation are required.[14]

Toxicity Data:
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Route Species LD₅₀ Value Source(s)

Oral Rat 9840 mg/kg [2]

Oral Rabbit 3020 mg/kg [2]

Dermal Rabbit >5 g/kg [2][6]

Logical Diagram of Safety Precautions:
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Caption: Key safety considerations for handling Isopentyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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